Cas no 2229672-58-4 (3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine)

3-(4-Benzylmorpholin-2-yl)prop-2-en-1-amine is a versatile intermediate in organic synthesis, featuring a morpholine core with a benzyl substitution and an amine-functionalized propenyl side chain. Its structural complexity makes it valuable for constructing pharmacologically active compounds, particularly in the development of CNS-targeting agents and enzyme inhibitors. The presence of both morpholine and amine functional groups enhances its reactivity, enabling selective modifications for tailored applications. This compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its well-defined stereochemistry and purity make it suitable for precision-driven research, including medicinal chemistry and drug discovery.

3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine structure

2229672-58-4 structure

Product Name:3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine

CAS No:2229672-58-4

MF:C₁₄H₂₀N₂O

MW:232.321403503418

CID:5798319

PubChem ID:165783918

Update Time:2025-10-21

3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine
- EN300-1862490
- 2229672-58-4
- Inchi： 1S/C14H20N2O/c15-8-4-7-14-12-16(9-10-17-14)11-13-5-2-1-3-6-13/h1-7,14H,8-12,15H2/b7-4+
- InChI Key： NWSQPJNJZFWENN-QPJJXVBHSA-N
- SMILES： O1CCN(CC2C=CC=CC=2)CC1/C=C/CN

Computed Properties

Exact Mass: 232.157563266g/mol
Monoisotopic Mass: 232.157563266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 38.5Å²

3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1862490-1g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	1g	$914.0	2023-09-18
Enamine	EN300-1862490-5g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	5g	$2650.0	2023-09-18
Enamine	EN300-1862490-10g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	10g	$3929.0	2023-09-18
Enamine	EN300-1862490-0.05g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	0.05g	$768.0	2023-09-18
Enamine	EN300-1862490-0.1g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	0.1g	$804.0	2023-09-18
Enamine	EN300-1862490-0.25g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	0.25g	$840.0	2023-09-18
Enamine	EN300-1862490-0.5g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	0.5g	$877.0	2023-09-18
Enamine	EN300-1862490-1.0g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	1g	$914.0	2023-06-01
Enamine	EN300-1862490-2.5g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	2.5g	$1791.0	2023-09-18
Enamine	EN300-1862490-5.0g	3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine	2229672-58-4	5g	$2650.0	2023-06-01

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Additional information on 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine

Comprehensive Overview of 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine (CAS No. 2229672-58-4)

3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine is a specialized organic compound with a unique molecular structure that combines a morpholine ring and a benzyl group. This compound, identified by its CAS No. 2229672-58-4, has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both amine and alkene functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine has increased, particularly in the field of medicinal chemistry. Researchers are exploring its role as a building block for small-molecule inhibitors and biologically active compounds. Its structural features, such as the morpholine moiety, are often associated with improved pharmacokinetic properties, making it a valuable candidate for drug design. The compound's CAS No. 2229672-58-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine aligns with these trends, as researchers seek eco-friendly methods to produce it. Questions like "How to synthesize 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine?" or "What are the applications of CAS No. 2229672-58-4?" are commonly encountered in search engines, indicating a strong interest in its practical uses. The compound's potential in cancer research and neurological disorders has also sparked curiosity among scientists.

The benzylmorpholine scaffold in 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine is particularly noteworthy. This scaffold is often found in compounds with CNS activity, making it a focal point for neuropharmacology studies. Additionally, the prop-2-en-1-amine segment introduces reactivity that can be leveraged for further chemical modifications. Such characteristics have led to inquiries like "What is the mechanism of action of 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine?" and "Can CAS No. 2229672-58-4 be used in peptide coupling?" These questions highlight the compound's multifaceted nature.

From a technical perspective, 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine exhibits promising solubility and stability profiles, which are critical for its handling in laboratory settings. Its CAS No. 2229672-58-4 is often referenced in patents and scientific literature, underscoring its importance in intellectual property related to chemical innovations. The compound's compatibility with various catalysts and reagents further enhances its utility in synthetic chemistry.

In conclusion, 3-(4-benzylmorpholin-2-yl)prop-2-en-1-amine (CAS No. 2229672-58-4) represents a compelling subject of study for chemists and pharmacologists alike. Its structural complexity, combined with its potential applications in drug development and biochemical research, ensures its continued relevance. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing therapeutic innovations and chemical synthesis methodologies.